Cas no 929000-38-4 (N-Propyl 3-Bromo-5-Nitrobenzamide)

• Product Name: N-Propyl 3-Bromo-5-Nitrobenzamide
• CAS No: 929000-38-4
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• MDL: MFCD09258764
• CID: 802092
• PubChem ID: 26967606
• Update Time: 2025-04-19

N-Propyl 3-Bromo-5-Nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitro-N-propylbenzamide
• Benzamide,3-bromo-5-nitro-N-propyl-
• N-Propyl 3-bromo-5-nitrobenzamide
• MFCD09258764
• BS-29686
• AKOS015834221
• CS-0205643
• DTXSID60650383
• 929000-38-4
• N-PROPYL-3-BROMO-5-NITROBENZAMIDE
• DB-371616
• N-Propyl 3-Bromo-5-Nitrobenzamide

• MDL： MFCD09258764
• Inchi： 1S/C10H11BrN2O3/c1-2-3-12-10(14)7-4-8(11)6-9(5-7)13(15)16/h4-6H,2-3H2,1H3,(H,12,14)
• InChI Key： FHEIOBOAFHYCRB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(NCCC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 376.0±32.0 °C at 760 mmHg
• Flash Point: 181.2±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Propyl 3-Bromo-5-Nitrobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)